Cas no 28005-74-5 (Ethanol,2,2'-[(2-methylphenyl)imino]bis-)

• Product Name: Ethanol,2,2'-[(2-methylphenyl)imino]bis-
• CAS No: 28005-74-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 255783
• Update Time: 2026-05-14

Ethanol,2,2'-[(2-methylphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(2-methylphenyl)imino]bis-
• DIETHANOL-O-TOLUIDINE
• 2,2'-(o-Toluidino)diethanol
• 2,2'-(O-TOLYLIMINO)DIETHANOL
• 2,2'-[(2-methylphenyl)imino]bisethanol
• 2-Methyl-N.N-bis-<2-hydroxy-ethyl>-anilin
• DIHYDROXYETHYL-2-TOLUIDINE
• Einecs 248-773-5
• emery5712
• N,N-bis-(2-hydroxy-ethyl)-o-toluidine
• N,N-Bis-<2-hydroxy-aethyl>-o-toluidin
• N.N-Bis-(2-hydroxyethyl)-o-toluidin
• N-bis(2-hydroxyethyl)-o-toluidine
• N-Tolyldiethanolamine
• O-TOLYLDIETHANOLAMINE
• n,n-bis(2-hydroxyethyl)-o-toluidin
• 2,2'-((2-methylphenyl)imino)bisethanol
• di-(hydroxyethyl)-o-tolylamine
• 2,2'-((2-methylphenyl)imino)bis-ethano
• 2,2'-(o-tolylimino)di-ethano
• emery 5712

• Inchi： 1S/C11H17NO2/c1-10-4-2-3-5-11(10)12(6-8-13)7-9-14/h2-5,13-14H,6-9H2,1H3
• InChI Key： LWAFETVQZHKDIS-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1N(CCO)CCO

Computed Properties

• Exact Mass: 195.12600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.0654 (rough estimate)
• Boiling Point: 331.93°C (rough estimate)
• Refractive Index: 1.5330 (estimate)
• PSA: 43.70000
• LogP: 0.78600